Cas no 766-84-7 (3-Chlorobenzonitrile)

The molecular formula of 3-chlorobenzonitrile is c7h4cln, and the molecular weight is 137.5664.

3-Chlorobenzonitrile structure

3-Chlorobenzonitrile structure

Product Name:3-Chlorobenzonitrile

CAS No:766-84-7

Molecular Formula:C₇H₄ClN

Molecular Weight:137.5664

MDL:MFCD00001798

CID:39815

PubChem ID:13015

3-Chlorobenzonitrile Properties

Names and Identifiers

- 3-Chlorobenzonitrile
- 1-chloro-3-cyanobenzene
- 3-Chloro-benzonitrile
- 3-chlorobenzylnitrile
- Benzonitrile,3-chloro
- BENZONITRILE,m-CHLORO
- EINECS 212-172-6
- m-Chlorobenzonitrile
- m-Cyanochlorobenzene
- meta-chloro-benzonitrile
- meta-cyano chlorobenzene
- Benzonitrile,m-chloro- (7CI,8CI)
- NSC 59733
- m-Chlorocyanobenzene
- M-chloro benzonitrile
- Benzonitrile, 3-chloro-
- BENZONITRILE, m-CHLORO-
- 3-CYANOCHLOROBENZENE
- WBUOVKBZJOIOAE-UHFFFAOYSA-N
- 3-chlorobenzenecarbonitrile
- NSC59733
- 5-chlorobenzonitrile
- PubChem3624
- 3-chloro benzonitrile
- 3-Chlorobenzoic acid nitrile
- 3-chloranylbenzenecarbonitrile
- SCHEMBL101999
- F0001-1952
- PS-5561
- AMY28188
- AC-15863
- 3-Chlorobenzonitrile, 99%
- InChI=1/C7H4ClN/c8-7-3-1-2-6(4-7)5-9/h1-4
- NS00037829
- 2-(2-BROMOETHYL)-BETA-NITROSTYRENE
- AKOS001053270
- EN300-09496
- MFCD00001798
- NSC-59733
- LD58GX58VW
- FT-0615468
- 766-84-7
- CK2125
- W-104348
- DTXSID20227414
- A838794
- CS-W011053
- STL168040
- DB-056108
- +Expand
- MDL： MFCD00001798
- InChIKey： WBUOVKBZJOIOAE-UHFFFAOYSA-N
- Inchi： 1S/C7H4ClN/c8-7-3-1-2-6(4-7)5-9/h1-4H
- SMILES： ClC1=C([H])C([H])=C([H])C(C#N)=C1[H]
- BRN： 1906694

Computed Properties

Exact Mass: 137.00300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 137.003227
Heavy Atom Count: 9
Complexity: 135
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8

Experimental Properties

LogP: 2.21168
PSA: 23.79000
Refractive Index: 1.4530 (estimate)
Water Partition Coefficient: Insoluble
Boiling Point: 94°C/14mmHg(lit.)
Melting Point: 41.0 to 44.0 deg-C
Flash Point: Fahrenheit: 206.6 ° f
Celsius: 97 ° c
Color/Form: White crystals
Solubility: Insoluble in water
Density: 1.14

3-Chlorobenzonitrile Security Information

Symbol: GHS07
RTECS：DI2600000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S23-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R21/22; R36
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：3439
Hazard Statement： H302+H312-H319
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P312+P362+P364-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： R21/22;R36
HazardClass：6.1

3-Chlorobenzonitrile Customs Data

HS CODE：29269095
Customs Data：

China Customs Code:
29269095

3-Chlorobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00344X-10g	3-Chlorobenzonitrile	766-84-7	95%	10g	$6.00	2024-04-21
A2B Chem LLC	AB44529-10g	3-Chlorobenzonitrile	766-84-7	95%	10g	$6.00	2024-04-19
Aaron	AR0034D9-10g	3-Chlorobenzonitrile	766-84-7	98%	10g	$5.00
abcr	AB114672-25 g	3-Chlorobenzonitrile, 95%; .	766-84-7	95%	25 g	€76.00	2023-07-20
Ambeed	A718254-10g	3-Chlorobenzonitrile	766-84-7	95%	10g	$7.0
Apollo Scientific	OR5983-25g	3-Chlorobenzonitrile	766-84-7	99%	25g	£45.00	2023-09-01
Chemenu	CM342772-100g	3-Chlorobenzonitrile	766-84-7	95%+	100g	$115	2022-06-10
Enamine	EN300-09496-0.05g	3-chlorobenzonitrile	766-84-7	95%	0.05g	$19.0	2023-10-28
eNovation Chemicals LLC	D628787-100g	3-Chlorobenzonitrile	766-84-7	97%	100g	$260	2022-06-09
Fluorochem	035197-1g	3-Chlorobenzonitrile	766-84-7	98%	1g	￡10.00	2022-03-01

3-Chlorobenzonitrile Suppliers

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(CAS:766-84-7)3-Chlorobenzonitrile

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Pricing Information Last Updated:Wednesday, 27 November 2024 17:28

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3-Chlorobenzonitrile Related Literature

1. Photoinduced electron-transfer quenching of excited singlet states of polycyclic aromatic hydrocarbons by organic acceptors

Graciela P. Zanini,Hernán A. Montejano,Carlos M. Previtali J. Chem. Soc. Faraday Trans. 1995 91 1197
2. A mild electroassisted synthesis of (hetero)arylphosphonates

Stéphane Sengmany,Anthony Ollivier,Erwan Le Gall,Eric Léonel Org. Biomol. Chem. 2018 16 4495
3. Biaryl formation in the photochemical reaction of halogenated aromatic nitriles with methoxybenzenes

Khalid A. K. Al-Fakhri,Alec C. Mowatt,Albert C. Pratt J. Chem. Soc. Chem. Commun. 1980 566
4. cis–trans Equilibrium in meta-chlorophenyl aldehydes, ethers, ketones, and carboxylic esters from dipole moment studies

Richard A. Y. Jones,A. R. Katritzky,A. V. Ochkin J. Chem. Soc. B 1971 1795
5. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction

Akifumi Sumida,Kenta Ogawa,Hiroaki Imoto,Kensuke Naka Dalton Trans. 2023 52 2838
6. Ruthenium-catalyzed aerobic oxidative cyclization of aromatic and heteroaromatic nitriles with alkynes: a new route to isoquinolones

Mallu Chenna Reddy,Rajendran Manikandan,Masilamani Jeganmohan Chem. Commun. 2013 49 6060
7. Quantification of the electric field inside protein active sites and fullerenes

Ambuj Dhakad,Subhrakant Jena,Dipak Kumar Sahoo,Himansu S. Biswal Phys. Chem. Chem. Phys. 2021 23 14755
8. Nickel-catalyzed C–P cross-coupling of diphenylphosphine oxide with aryl chlorides

Hong-Yu Zhang,Meng Sun,Yan-Na Ma,Qiu-Ping Tian,Shang-Dong Yang Org. Biomol. Chem. 2012 10 9627
9. A two-step telescoped continuous flow switchable process leading to nitriles, diaziridine or hydrazine derivatives

Audun Drageset,Nils ?ge Fr?ystein,Karl Wilhelm T?rnroos,Hans-René Bj?rsvik React. Chem. Eng. 2019 4 41
10. Nickel-catalyzed C–P cross-coupling of diphenylphosphine oxide with aryl chlorides

Hong-Yu Zhang,Meng Sun,Yan-Na Ma,Qiu-Ping Tian,Shang-Dong Yang Org. Biomol. Chem. 2012 10 9627

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